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Compound of Interest

Compound Name: Gold-195

Cat. No.: B1194844 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the challenges, troubleshooting protocols, and

frequently asked questions related to the production and purification of Gold-195 (¹⁹⁵Au).

Frequently Asked Questions (FAQs)
Production:

What are the primary methods for producing Gold-195? The main production routes for

¹⁹⁵Au are through nuclear reactions in a cyclotron or reactor. One common method involves

the proton bombardment of a stable Gold-197 (¹⁹⁷Au) target, leading to the formation of

Mercury-195m (¹⁹⁵ᵐHg) via a (p,3n) reaction. The ¹⁹⁵ᵐHg then decays to Gold-195.[1]

Another approach is the irradiation of platinum targets, where nuclear reactions can also

yield ¹⁹⁵Au.[2] The irradiation of mercury isotopes is also a viable production pathway.[3]

What are the common radionuclidic impurities in Gold-195 production? When producing

¹⁹⁵Au from a ¹⁹⁷Au target, other gold isotopes such as ¹⁹⁶Au and ¹⁹⁸Au can be formed as

impurities through (n,γ) reactions if there is a neutron flux present.[4] If produced from a

platinum target, other gold isotopes like ¹⁹⁹Au may also be generated.[2] When using a

¹⁹⁵ᵐHg/¹⁹⁵Au generator system, breakthrough of the parent ¹⁹⁵ᵐHg is a primary radionuclidic

impurity.[1]

How can I minimize the formation of these impurities during irradiation? Optimizing the

proton beam energy in a cyclotron is crucial to maximize the cross-section for the desired
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(p,3n) reaction that produces ¹⁹⁵ᵐHg, while minimizing competing reactions that lead to other

mercury and gold isotopes.[1] For reactor-based production, the choice of target material

and irradiation time and flux are key parameters to control.[4]

Purification:

What are the most effective methods for separating Gold-195 from the target material?

Solvent extraction and ion exchange chromatography are highly effective for purifying ¹⁹⁵Au.

[5][6] For instance, Gold(III) can be selectively extracted from acidic solutions.[6] An

extraction-chromatographic method using tributyl-phosphate has also been described for

separating gold radioisotopes from irradiated platinum.[2]

I'm experiencing low yield during the purification of Gold-195. What could be the cause? Low

purification yields can stem from several factors. In solvent extraction, incomplete initial

dissolution of the target material or suboptimal phase contact time can be problematic.[6] For

ion exchange chromatography, issues can include improper column equilibration, incorrect

buffer pH or ionic strength, or the column being overloaded with the sample.

How can I ensure the final Gold-195 product is carrier-free? Achieving a carrier-free product

requires a purification method that efficiently separates the minute quantities of ¹⁹⁵Au from

the bulk target material (e.g., platinum or gold).[5] Radiochemical separation techniques

must be carefully selected and optimized to prevent the introduction of stable gold isotopes

during the process.
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Issue Potential Cause Troubleshooting Steps

Low ¹⁹⁵ᵐHg (and subsequently

¹⁹⁵Au) Yield
Incorrect proton beam energy.

Verify and calibrate the

cyclotron's beam energy to

match the peak of the (p,3n)

reaction cross-section.[1]

Poor target cooling.

Ensure efficient cooling of the

gold target to prevent melting

or sublimation, which can lead

to loss of material.

Inaccurate target thickness.

Optimize the thickness of the

gold target to maximize the

interaction with the proton

beam at the desired energy

range.

High Levels of ¹⁹⁶Au Impurity
Neutron contamination in the

cyclotron vault.

Assess and improve the

shielding around the target to

minimize the thermal neutron

flux that can activate the ¹⁹⁷Au

target.
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Issue Potential Cause Troubleshooting Steps

Incomplete Extraction of ¹⁹⁵Au
Incorrect pH of the aqueous

phase.

Adjust the acidity of the

solution to the optimal range

for the formation of the

extractable gold complex (e.g.,

HAuCl₄).

Insufficient mixing of aqueous

and organic phases.

Increase the agitation speed or

contact time to ensure efficient

mass transfer of the gold

complex into the organic

phase.

Degradation of the organic

solvent.

Use fresh, high-purity organic

solvent for each extraction.

Co-extraction of Impurities
Suboptimal scrubbing of the

loaded organic phase.

Perform multiple scrubbing

steps with an appropriate

acidic solution to remove co-

extracted metallic impurities.[7]

Non-selective organic solvent.

Ensure the chosen solvent has

a high selectivity for gold over

other metals present in the

solution.
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Issue Potential Cause Troubleshooting Steps

Poor Separation of ¹⁹⁵Au from

Other Metals

Incorrect buffer pH or ionic

strength.

Optimize the pH and salt

concentration of the loading

and elution buffers to achieve

differential binding of the metal

ions.

Column overloading.

Reduce the amount of sample

loaded onto the column to

avoid exceeding its binding

capacity.[8]

Inappropriate resin choice.

Select an ion exchange resin

with a high selectivity for gold

under the chosen chemical

conditions.[5]

¹⁹⁵Au Elutes Unexpectedly or

Not at All

Incomplete column

equilibration.

Ensure the column is

thoroughly equilibrated with

the starting buffer before

loading the sample.

Elution buffer is too weak or

too strong.

Adjust the concentration of the

eluting agent to ensure the

gold is stripped from the resin

in a sharp, well-defined peak.

[8]
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Parameter
Production

Method

Purification

Method
Typical Value Reference

Half-life of ¹⁹⁵Au N/A N/A 186.01 days [3]

¹⁹⁵ᵐHg

Breakthrough in

Generator Eluate

¹⁹⁵ᵐHg/¹⁹⁵ᵐAu

Generator
Elution

0.75 ± 0.09 µCi

per mCi of

¹⁹⁵ᵐAu

[1]

Elution Yield

from ¹⁹⁵ᵐHg/

¹⁹⁵ᵐAu

Generator

¹⁹⁵ᵐHg/¹⁹⁵ᵐAu

Generator
Elution

Approx. 20-25

mCi from a 155

mCi generator

[1]

Purity of Gold

from Solvent

Extraction

N/A
Solvent

Extraction
> 99.9% [6]

Experimental Protocols
Production of Gold-195 via Proton Bombardment of
Gold-197

Target Preparation: A high-purity (99.99%+) Gold-197 foil of appropriate thickness is

mounted onto a target holder designed for efficient heat dissipation.

Irradiation: The target is bombarded with a proton beam of a specific energy (e.g., 20.5 MeV)

in a cyclotron.[1] The beam current and irradiation time are optimized to maximize the

production of ¹⁹⁵ᵐHg while minimizing the formation of radionuclidic impurities.

Target Dissolution: After a suitable cooling period, the irradiated gold target is dissolved in

aqua regia (a mixture of nitric acid and hydrochloric acid).[3]

Initial Separation: The resulting solution contains ¹⁹⁵ᵐHg, unreacted ¹⁹⁷Au, and trace

amounts of other radioisotopes. This solution is then ready for purification.
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Column Preparation: An ion exchange column is packed with a resin that has a high affinity

for gold. The column is then equilibrated by passing several column volumes of a starting

buffer (e.g., a specific concentration of HCl) through it until the pH and conductivity of the

eluate are stable.[9]

Sample Loading: The dissolved target solution, with its pH and ionic strength adjusted to

match the starting buffer, is loaded onto the column.[8]

Washing: The column is washed with the starting buffer to remove any unbound impurities,

such as cations of other metals that do not bind to the resin under these conditions.[9]

Elution: The Gold-195 is eluted from the column by passing a buffer with a different ionic

strength or pH through it. This change in conditions disrupts the binding of the gold ions to

the resin, allowing them to be collected.[8]

Quality Control: The collected eluate is then analyzed for radionuclidic and radiochemical

purity.[10]
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Caption: Production pathway of Gold-195 from a Gold-197 target.
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Caption: Troubleshooting workflow for low purity in Gold-195 purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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